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molecular formula C6H10O3 B1218020 6-Oxohexanoic acid CAS No. 928-81-4

6-Oxohexanoic acid

Cat. No. B1218020
CAS RN: 928-81-4
M. Wt: 130.14 g/mol
InChI Key: PNPPVRALIYXJBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04730040

Procedure details

36 g of methyl 5-formylvalerate, 90 g of water and 1 g of p-toluene sulfonic acid were refluxed for 8 hours, the methanol formed being distilled off constantly. Fractional distillation under reduced pressure gave 13.3 g (yield 41% of theory) of 5-formylvaleric acid.
Name
methyl 5-formylvalerate
Quantity
36 g
Type
reactant
Reaction Step One
Name
water
Quantity
90 g
Type
reactant
Reaction Step One
Name
p-toluene sulfonic acid
Quantity
1 g
Type
catalyst
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
5-formylvaleric acid
Yield
41%

Identifiers

REACTION_CXSMILES
[CH:1]([CH2:3][CH2:4][CH2:5][CH2:6][C:7]([O:9]C)=[O:8])=[O:2].O>C1(C)C=CC(S(O)(=O)=O)=CC=1.CO>[CH:1]([CH2:3][CH2:4][CH2:5][CH2:6][C:7]([OH:9])=[O:8])=[O:2]

Inputs

Step One
Name
methyl 5-formylvalerate
Quantity
36 g
Type
reactant
Smiles
C(=O)CCCCC(=O)OC
Name
water
Quantity
90 g
Type
reactant
Smiles
O
Name
p-toluene sulfonic acid
Quantity
1 g
Type
catalyst
Smiles
C1(=CC=C(C=C1)S(=O)(=O)O)C
Step Two
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
being distilled off constantly
DISTILLATION
Type
DISTILLATION
Details
Fractional distillation under reduced pressure

Outcomes

Product
Name
5-formylvaleric acid
Type
product
Smiles
C(=O)CCCCC(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 13.3 g
YIELD: PERCENTYIELD 41%
YIELD: CALCULATEDPERCENTYIELD 40.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.